Hexamethyl benzenehexacarboxylate
Overview
Description
Hexamethyl benzenehexacarboxylate is not directly mentioned in the provided papers. However, the papers discuss various hexa-substituted benzene derivatives, which can offer insights into the properties and synthesis of hexamethyl benzenehexacarboxylate. These derivatives include hexakis(4-carbamoylphenyl)benzene, hexakis(4-functionalized-phenyl)benzenes, and hexakis(alkylthio)benzene, among others .
Synthesis Analysis
The synthesis of hexa-substituted benzenes is a topic of interest in several papers. For instance, hexakis(4-car
Scientific Research Applications
Chromophoric Compounds Derived from HexA
Hexeneuronic acids (HexA), closely related to hexamethyl benzenehexacarboxylate, are significant in the discoloration processes of glucuronoxylan-containing cellulosic pulps. Rosenau et al. (2017) identified HexA-derived chromophoric compounds, providing insights into their chemical structures. These compounds, primarily ladder-type mixed quinoid-aromatic oligomers, are crucial in understanding discoloration in biorefinery scenarios (Rosenau et al., 2017).
Reactivity in Organic Synthesis
Hexamethyl benzenehexacarboxylate plays a role in organic synthesis. Tomilov et al. (2012) explored the thermal decomposition of specific compounds leading to the elimination of hexamethyl benzenehexacarboxylate and formation of pyrazolines or pyrazoles. This research underscores its importance in synthetic chemistry, particularly in reactions involving halogen-containing unsaturated compounds (Tomilov et al., 2012).
Phosphorescent Sensor Development
M. Villa et al. (2019) developed a phosphorescent sensor for Pb2+ ions in water using hexakis(phenylthio)benzene compounds, which include hexamethyl benzenehexacarboxylate derivatives. This sensor showcases the compound's potential in environmental monitoring and analytical chemistry (Villa et al., 2019).
Catalysis in Chemical Synthesis
Drev et al. (2018) reported the synthesis of hexa(heteroaryl)benzenes, where hexamethyl benzenehexacarboxylate derivatives are significant. This synthesis, catalyzed by Ru(II)-carboxylate, is vital for developing multidentate ligands and photoredox systems, highlighting its role in advanced chemical manufacturing (Drev et al., 2018).
Fluorescence and Viscosity Probing
A study by Inoue et al. (2002) on the fluorescence behavior of hexaalkyl benzenehexacarboxylates reveals their application in microenvironmental viscosity probing. Their unique fluorescence properties make them suitable for studying dynamic processes at the molecular level (Inoue et al., 2002).
Safety and Hazards
properties
IUPAC Name |
hexamethyl benzene-1,2,3,4,5,6-hexacarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18O12/c1-25-13(19)7-8(14(20)26-2)10(16(22)28-4)12(18(24)30-6)11(17(23)29-5)9(7)15(21)27-3/h1-6H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQLICNRRYLYEDI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=C(C(=C1C(=O)OC)C(=O)OC)C(=O)OC)C(=O)OC)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18O12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80211430 |
Source
|
| Record name | Benzenehexacarboxylic acid, hexamethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80211430 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
426.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Hexamethyl benzenehexacarboxylate | |
CAS RN |
6237-59-8 |
Source
|
| Record name | Benzenehexacarboxylic acid, hexamethyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006237598 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hexamethyl mellitate | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=70056 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzenehexacarboxylic acid, hexamethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80211430 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Hexamethyl Benzenehexacarboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
